Cas no 945969-04-0 (2,2-Dimethyl-7-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one)

• Product Name: 2,2-Dimethyl-7-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one
• CAS No: 945969-04-0
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• CID: 2604821
• PubChem ID: 66789334
• Update Time: 2025-09-19

2,2-Dimethyl-7-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2,2-DIMETHYL-7-NITRO-2H-BENZO[B][1,4]THIAZIN-3(4H)-ONE
• CS-0100690
• 945969-04-0
• SCHEMBL753169
• 2,2-dimethyl-7-nitro-4H-1,4-benzothiazin-3-one
• 2,2-Dimethyl-7-nitro-2H-benzo[B][1,4]thiazin-3(4H)-one

• MDL： MFCD23379854
• Inchi： 1S/C10H10N2O3S/c1-10(2)9(13)11-7-4-3-6(12(14)15)5-8(7)16-10/h3-5H,1-2H3,(H,11,13)
• InChI Key： JRZZDQYDACTKAV-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2NC(C1(C)C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.04121336g/mol
• Monoisotopic Mass: 238.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines